N-(2-(4-oxo-5-(3-(trifluoromethyl)benzyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-propylpentanamide

• IUPAC Name: N-[2-[4-oxo-5-[[3-(trifluoromethyl)phenyl]methyl]pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-2-propylpentanamide
• InChI: InChI=1S/C23H28F3N5O2/c1-3-6-17(7-4-2)21(32)27-10-11-31-20-19(13-29-31)22(33)30(15-28-20)14-16-8-5-9-18(12-16)23(24,25)26/h5,8-9,12-13,15,17H,3-4,6-7,10-11,14H2,1-2H3,(H,27,32)
• InChI Key: BGHANFWXJLSMQV-UHFFFAOYSA-N
• Canonical SMILES: CCCC(CCC)C(=O)NCCN1C2=C(C=N1)C(=O)N(C=N2)CC3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C23H28F3N5O2
• Molecular Weight: 463.5 g/mol

Description

The compound “N-(2-(4-oxo-5-(3-(trifluoromethyl)benzyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-propylpentanamide” is a complex organic molecule. It is related to a class of compounds known as CGRP receptor antagonists.

Molecular Structure Analysis

The molecular structure of this compound is complex, with several functional groups including a trifluoromethyl group, a benzyl group, and a pyrazolo[3,4-d]pyrimidin-1-yl group. Unfortunately, the exact crystal structure of this compound is not available in the current literature.

Chemical Reactions Analysis

The chemical reactions involving this compound could be complex, given its structure. One potential reaction could involve the deprotection of Boc and PMB groups, followed by a reducing amination.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Unfortunately, specific details about its properties such as solubility, melting point, and boiling point are not available in the current literature.

Scientific Research Applications

Antimicrobial Activity

The compound exhibits potential antimicrobial properties, making it relevant for combating bacterial and fungal infections. . Further studies are needed to determine its specific mechanisms of action and potential clinical applications.

Anti-Inflammatory Effects

Inflammation plays a crucial role in various diseases. Preliminary research suggests that this compound may possess anti-inflammatory properties. .

Analgesic Properties

Understanding the compound’s analgesic potential is essential. Researchers have explored its effects on pain perception, and it may offer an alternative to existing pain management strategies. .

Antioxidant Potential

Oxidative stress contributes to various diseases, including neurodegenerative conditions and cardiovascular disorders. Exploring the compound’s antioxidant capacity could uncover therapeutic opportunities. .

Mechanism of Action

Target of Action

The primary target of this compound is the calcitonin gene-related peptide (CGRP) receptor . The CGRP receptor is found in the meningeal blood vessels and dura, which are pain-sensitive and innervated by peripheral sensory trigeminal nerves .

Mode of Action

The compound acts as a CGRP receptor antagonist . By binding to the CGRP receptor, it prevents the action of CGRP, a neurotransmitter involved in pain transmission .

Biochemical Pathways

It is known that the inhibition of the cgrp receptor can affect the transmission of neural pulses, potentially impacting various physiological processes .

Result of Action

The antagonistic action of the compound on the CGRP receptor can lead to a reduction in pain transmission, providing potential therapeutic benefits in conditions associated with increased CGRP activity .